Cas no 1805110-91-1 (Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805110-91-1
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4854469
• Update Time: 2025-06-09

Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-2-17-10(16)6-5(3-13)4-15-8(7(6)14)9(11)12/h4,9H,2,14H2,1H3
• InChI Key： QMJJWEMFIYJIBP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OCC)C(C#N)=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 89

Additional information on Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate

Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

The compound Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate, identified by the CAS number 1805110-91-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The structure of this molecule incorporates several functional groups, including an amino group, a cyano group, a difluoromethyl group, and an ethyl ester, each contributing to its distinct chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate, allowing researchers to explore its properties in depth. The molecule's pyridine ring serves as a versatile platform for further functionalization, making it a valuable intermediate in the synthesis of more complex structures. The presence of the amino group introduces nucleophilic character, while the cyano group adds electron-withdrawing effects, enhancing the molecule's reactivity in various reactions.

The difluoromethyl substituent further modulates the electronic environment of the pyridine ring, influencing both its stability and reactivity. This substitution pattern is particularly advantageous in applications requiring controlled electronic interactions, such as in pharmaceutical intermediates or agrochemicals. Recent studies have highlighted the potential of this compound as a building block for bioactive molecules, with promising results in preliminary biological assays.

In terms of synthesis, Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate is typically prepared through multi-step processes involving nucleophilic substitutions, eliminations, and coupling reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high efficiency.

The application of Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate extends across multiple fields. In pharmaceutical research, its structural features make it an ideal candidate for drug design targeting specific biological pathways. For instance, its amino group can participate in hydrogen bonding interactions with biomolecules, potentially leading to novel therapeutic agents. In agrochemistry, this compound has shown promise as a precursor for herbicides and insecticides due to its ability to inhibit key enzymes in pests.

Moreover, the unique electronic properties of this compound make it a potential candidate for use in organic electronics. Its ability to undergo metal coordination or form supramolecular assemblies could pave the way for applications in materials science, such as in light-emitting diodes (LEDs) or sensors. Recent studies have demonstrated its utility as a ligand in transition metal complexes, highlighting its role in catalysis and energy-related technologies.

In conclusion, Ethyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805110-91-1) stands out as a multifaceted organic compound with vast potential across various scientific domains. Its intricate structure and versatile functional groups position it as a valuable tool in modern chemical research and development. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly significant role in advancing technological and medical innovations.